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Abstract

Isovaleryl chloride (CAS No. 108-12-3), also known as 3-methylbutanoyl chloride, is a highly
reactive acyl chloride widely used as an intermediate in the synthesis of pharmaceuticals,
agrochemicals, and fragrances.[1][2][3] Its utility in organic synthesis is derived from the
electrophilic nature of the acyl chloride functional group, which allows for the facile introduction
of the isovaleryl moiety.[4][5] However, this high reactivity also presents significant hazards.
This technical guide provides an in-depth overview of the hazards associated with isovaleryl
chloride and detailed safety precautions for its handling, storage, and disposal. It is intended
to serve as a critical resource for laboratory personnel to ensure a safe working environment.

Chemical and Physical Properties

Isovaleryl chloride is a colorless to light yellow liquid with a strong, pungent, and unpleasant
odor.[2][6] It is a flammable liquid and vapor that reacts violently with water and is corrosive to
metals.[1][7]
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Property Value Source
Molecular Formula CsHoCIO [2][6]
Molecular Weight 120.58 g/mol [2][6]
CAS Number 108-12-3 [1][6]
Boiling Point 115-117 °C at 760 mmHg [6]1[8]
Density 0.989 g/cm? at 25 °C [6][8]
Flash Point 27 °C (80.6 °F) - closed cup [41[8]
Refractive Index n20/D 1.416 [8]

Solubility

Decomposes in water. Soluble

in common organic solvents.[4]

[6]

Hazard Identification and Classification

Isovaleryl chloride is classified as a hazardous substance and presents multiple acute and

chronic risks.[1][9]
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
H225: Highly
Flammable Lo
o Category 2 () Danger flammable liquid
Liquids
and vapor.[7]
. H314: Causes
Skin )
. I ) severe skin
Corrosion/Irritatio  Category 1A corrosive Danger
burns and eye
n
damage.[1][10]
H318: Causes
Serious Eye ) .
o Category 1 corrosive Danger serious eye
Damage/Irritation
damage.[10]
Acute Toxicity, H331: Toxic if
) Category 3 Danger )
Inhalation inhaled.[8][10]
. H290: May be
Corrosive to ) ) )
Category 1 corrosive Warning corrosive to

Metals

metals.[7][10]

NFPA 704 Diamond:

o Health (Blue): 3 - Materials that, under emergency conditions, can cause serious or

permanent injury.[1]

o Flammability (Red): 3 - Liquids and solids that can be ignited under almost all ambient

temperature conditions.[1]

« Instability (Yellow): O - Materials that are normally stable, even under fire conditions.[1]

Toxicological Information

The primary toxicological hazards of isovaleryl chloride are its corrosivity and acute toxicity

upon inhalation. Direct contact with the liquid or vapor can cause severe chemical burns to the

skin, eyes, and respiratory tract.[6][11] Inhalation may be fatal.[9]
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Toxicity Data Value Species Route Source

LDso (Lethal

545 mg/kg Rat Oral [4]
Dose, 50%)
LCso (Lethal
Concentration, No data available - Inhalation -
50%)
Dermal LDso No data available - Dermal -

Symptoms of Exposure:

 Inhalation: Causes chemical burns to the respiratory tract, which may be lethal.[11]
Symptoms can include a burning sensation, coughing, choking, shortness of breath, and
pulmonary edema, which may be delayed.[12]

o Skin Contact: Causes severe skin burns and pain.[11]

o Eye Contact: Causes serious eye damage, including burns and potential for permanent
vision loss.[9] It is also a lachrymator, meaning it can cause tearing.[2]

» Ingestion: Causes severe burns to the mouth, throat, and stomach, with a danger of
perforation.[6][9]

Experimental Protocols and Safe Handling

Due to the hazardous nature of isovaleryl chloride, strict adherence to safety protocols is
mandatory. All manipulations should be performed in a certified chemical fume hood.

General Handling and Personal Protective Equipment
(PPE)

e Engineering Controls: Always handle isovaleryl chloride in a well-ventilated chemical fume
hood.[1] Facilities should be equipped with an eyewash station and a safety shower in close
proximity to the work area.[6]

» Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical splash goggles and a face shield.[6]

o Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant
gloves (e.g., butyl rubber or Viton). Consult a glove compatibility chart.[6]

o Respiratory Protection: For situations where inhalation risk is high, a full-face respirator
with an appropriate cartridge (e.g., acid gas/organic vapor) or a self-contained breathing
apparatus should be used.[6]

Protocol for Use in a Chemical Reaction (Example:
Acylation)

This protocol outlines the general steps for using isovaleryl chloride as an acylating agent.

e Preparation:

o Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g.,
nitrogen or argon) to prevent reaction with moisture.[13]

o The reaction should be performed in a round-bottom flask equipped with a magnetic
stirrer, a dropping funnel for the addition of the acyl chloride, and a condenser connected
to a gas bubbler to vent HCI gas produced during the reaction to a scrubbing solution

(e.g., dilute sodium hydroxide).[1]
o Addition of Isovaleryl Chloride:

o Dissolve the substrate and any base (e.g., pyridine, triethylamine) in an appropriate
anhydrous solvent (e.g., dichloromethane, THF).

o Cool the reaction mixture in an ice bath.

o Slowly add the isovaleryl chloride dropwise from the addition funnel to the cooled, stirred
solution. The addition should be controlled to manage the exothermic reaction.

e Reaction Monitoring and Work-up:

o Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS).
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o Upon completion, the reaction must be carefully quenched.

Quenching and Neutralization Protocols

Unreacted isovaleryl chloride must be safely neutralized.
e Quenching Protocol:
o Cool the reaction mixture in an ice bath.
o Slowly and carefully add a quenching agent. Suitable agents include:

= Water or ice: Reacts to form isovaleric acid and HCI. This is highly exothermic and must
be done slowly with efficient cooling.[10]

= Alcohols (e.g., methanol, isopropanol): Reacts to form the corresponding ester. This is
generally a less vigorous reaction than with water.[10]

= Agueous base (e.g., sodium bicarbonate, sodium carbonate solution): Neutralizes the
acyl chloride and the HCI byproduct. This should also be done slowly and with cooling
due to the exothermic nature and gas evolution (COz2).[11]

o Waste Disposal Protocol:

o Excess or waste isovaleryl chloride should be slowly added to a stirred, cold (ice bath)
solution of sodium carbonate or sodium bicarbonate (5-10% in water).[11]

o Continue stirring for several hours to ensure complete neutralization.[11]
o Check the pH of the solution to ensure it is neutral or slightly basic.

o The neutralized agueous waste should be transferred to a properly labeled hazardous
waste container for disposal according to institutional and local regulations.[11]

Storage and Incompatibility

o Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[6] Keep
containers tightly closed and store under an inert atmosphere.[14] Protect from moisture,
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heat, sparks, and open flames.[6]

e Incompatible Materials:

o Water[6]

o

Strong bases|[6]

[¢]

Alcohols[6]

[¢]

Strong oxidizing agents[11]

[e]

Amines[4]

o

Metals (can catalyze decomposition)[4]
Emergency Procedures
e Spill Response:
o Evacuate the area and remove all ignition sources.[9]
o Ventilate the area.
o Wear full PPE, including respiratory protection.

o Absorb the spill with an inert, dry material such as sand or vermiculite.[9] Do not use
combustible materials.

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal using spark-proof tools.[9]

o First Aid:

o Inhalation: Immediately move the victim to fresh air. If not breathing, give artificial
respiration. Seek immediate medical attention.[1][12]

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing.[1][12] Seek immediate medical attention.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][12] Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Seek immediate medical
attention.

 Fire Fighting:

o Use dry chemical, carbon dioxide (CO32), or alcohol-resistant foam.[6] Do not use a direct
stream of water, as it will react violently.[11] Water spray can be used to cool fire-exposed
containers.[11]

o Firefighters should wear full protective gear and a self-contained breathing apparatus
(SCBA).[1]

Visualized Workflows

The following diagrams illustrate key safety and logical workflows for handling isovaleryl
chloride.
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Caption: A logical workflow for hazard mitigation when using isovaleryl chloride.
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Caption: A flowchart for the emergency response to an isovaleryl chloride spill.

Conclusion
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Isovaleryl chloride is an invaluable reagent in chemical synthesis but demands the utmost
respect and caution. Its properties as a flammable, corrosive, and toxic substance necessitate
a thorough understanding of its hazards and the implementation of robust safety protocols. By
adhering to the guidelines outlined in this document, researchers can mitigate the risks and
handle this chemical in a safe and responsible manner. Always consult the most recent Safety
Data Sheet (SDS) and your institution's specific safety procedures before commencing work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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